Cas no 5336-67-4 (Decane-3,5-dione)
Decane-3,5-dione structure
Product Name:Decane-3,5-dione
CAS No:5336-67-4
MF:C10H18O2
MW:170.248723506927
CID:938388
PubChem ID:219280
Update Time:2025-04-19
Decane-3,5-dione Chemical and Physical Properties
Names and Identifiers
-
- Decane-3,5-dione
- 3,5-decadione
- 3,5-Decanedione
- AC1L56FI
- AC1Q5GUD
- AG-J-08329
- AR-1E9484
- CTK1H2962
- Decan-3,5-dion
- NSC356
- Propionyl-caproyl-methan
- DTXSID20277010
- JD5D2B6456
- 5336-67-4
- NSC-356
- SCHEMBL572968
-
- Inchi: 1S/C10H18O2/c1-3-5-6-7-10(12)8-9(11)4-2/h3-8H2,1-2H3
- InChI Key: NUOXSJGIRWCWNR-UHFFFAOYSA-N
- SMILES: O=C(CC(CC)=O)CCCCC
Computed Properties
- Exact Mass: 170.13074
- Monoisotopic Mass: 170.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 0.906
- Boiling Point: 243.6°C at 760 mmHg
- Flash Point: 89.3°C
- Refractive Index: 1.429
- PSA: 34.14
- LogP: 2.50500
Decane-3,5-dione Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5336-67-4 (Decane-3,5-dione) Related Products
- 502-49-8(Cyclooctanone)
- 502-72-7(Cyclopentadecanone)
- 112-12-9(2-Undecanone)
- 504-02-9(Cyclohexane-1,3-dione)
- 593-08-8(2-Tridecanone)
- 693-54-9(Decan-2-one)
- 110-13-4(hexane-2,5-dione)
- 502-56-7(5-Nonanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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